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Compound of Interest

N-(3-chloro-2-
Compound Name:

methylphenyl)isonicotinamide
CAS No.: 68280-07-9

Cat. No.: B441297

Get Quote

Executive Summary

N-(3-chloro-2-methylphenyl)isonicotinamide (CAS: 309733-52-2) is a critical intermediate
used primarily in the synthesis of tyrosine kinase inhibitors (e.g., Dasatinib).[1] Due to the
presence of a chlorine substituent on the phenyl ring and a pyridine moiety, this compound
presents specific environmental and disposal challenges.

Crucial Directive: This substance must be classified and treated as Halogenated Organic
Waste. Improper disposal (e.g., mixing with non-halogenated solvents or drain disposal) can
lead to the formation of dioxins during incineration or contamination of municipal water
systems.

Hazard Identification & Physical Properties

Before disposal, the waste generator must characterize the material.[1] This compound is
generally stable but biologically active.[1]
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ble 1: Physicochemical and | Profil

Property Description
CAS Number 309733-52-2
Molecular Formula C13H11CIN20

Physical State

Solid (typically off-white to yellow powder)

Solubility

Soluble in DMSO, Methanol; Low solubility in

water

GHS Classification

Warning

Hazard Statements

H302: Harmful if swallowedH315: Causes skin
irritationH319: Causes serious eye
irritationH412: Harmful to aquatic life with long-

lasting effects

Key Structural Feature

Chlorine atom (CI) — Mandates "Halogenated"
waste stream.[1][2][3][4]

Scientific Insight: The pyridine ring contributes to the compound's potential for aquatic toxicity,

while the amide bond is relatively stable.[1] The chlorine atom is the deciding factor for

incineration parameters; it requires high-temperature incineration (>1100°C) with acid gas

scrubbing to prevent the release of Hydrogen Chloride (HCI) gas.

Waste Stream Segregation Logic

Effective disposal relies on strict segregation at the point of generation.[1] You must prevent

cross-contamination of non-halogenated streams.[1]

Decision Matrix: Waste Classification

Use the following logic to determine the correct waste container.
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Waste Generation:
N-(3-chloro-2-methylphenyl)isonicotinamide

Physical State?

Liquid Waste
(Mother Liquor, Rinsate)

Solvent System?

Solid Waste
(Powder, Crystals)

Contaminated Debris
(Gloves, Weigh Boats)

Container: Solid Hazardous Waste
Label: Toxic/Irritant

Dissolved in Non-Halogenated Solvent
(DMSO, Methanol, Water)

Dissolved in Halogenated Solvent Container: Solid Hazardous Debris
(DCM, Chloroform) Label: Contaminated Debris

CRITICAL STEP:
Re-classify as Halogenated Waste
(Due to solute Cl content)

Container: Halogenated Organic Waste
Label: Toxic/Irritant/Halogenated

Final Disposal:
High-Temp Incineration
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Figure 1: Waste segregation decision tree ensuring all chlorinated material is routed to the

Halogenated Waste stream.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired inventory, surplus reagent, or reaction solids.[1]

* PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles.[1]
Use a P95/P100 dust mask if handling outside a fume hood.[1]

e Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-
mouth high-density polyethylene (HDPE) jar.

e Secondary Containment: Place the primary container into the laboratory's dedicated Solid
Hazardous Waste drum/pail.

e Labeling:

o Chemical Name: Write "N-(3-chloro-2-methylphenyl)isonicotinamide" fully. Do not use

abbreviations or structural formulas alone.
o Hazards: Check "Toxic" and "Irritant".[1]

o Constituents: List "100%".

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, HPLC waste, or dissolved stock solutions.[1]

CRITICAL WARNING: Even if the solvent is non-halogenated (e.g., Methanol), the presence of
the dissolved chlorinated intermediate (>1000 ppm) legally and technically reclassifies the
entire mixture as Halogenated Waste in many jurisdictions [1].[1]

e Segregation: Do NOT pour into the "Non-Halogenated / Organic" solvent carboy.

o Collection: Pour the solution into the Halogenated Solvent Waste container (typically the red
safety can or carboy designated for DCM/Chloroform).[1]
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o Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric
Acid) which could react with the amide or pyridine functionalities.[1]

e Labeling:
o List the solvent (e.g., "Methanol 95%").[1]
o List the solute: "N-(3-chloro-2-methylphenyl)isonicotinamide 5%".

o Ensure the tag "Halogenated" is clearly visible.[1]

Protocol C: Contaminated Consumables

Applicability: Syringes, weigh boats, gloves, and paper towels used during handling.[1]
» Trace Contamination: Items with visible powder must be treated as hazardous waste.[1]

o Disposal: Place in a clear plastic bag, seal with tape, and deposit in the Solid Hazardous
Waste bin.

o Sharps: If needles were used to inject solutions of this compound, they must go into a
Biohazard/Sharps container, which is subsequently incinerated.[1]

Emergency Spill Response

In the event of a spill, immediate containment prevents environmental release.[1]
e Dry Spill (Powder):

o Isolate the area.[1]

o Do not dry sweep (creates dust).[1]

o Cover with wet paper towels or use a HEPA-filter vacuum dedicated to hazardous
chemicals.[1]

o Place waste in the Solid Hazardous Waste container.

o Wet Spill (Solution):
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o Absorb with an inert material (Vermiculite, Universal Spill Pads).[1]
o Do not use combustible materials (like sawdust) if the solvent is flammable.[1]

o Collect soaked absorbent into a sealed bag and label as Hazardous Waste Debris
(Halogenated).

Regulatory Compliance (EPA/RCRA Context)

Under the US EPA Resource Conservation and Recovery Act (RCRA):

o Waste Coding: While this specific intermediate may not be explicitly "P-listed" or "U-listed" by
name, it is a Characteristic Waste.

o Halogenated Solvents (F-List): If mixed with spent halogenated solvents (Methylene
Chloride, etc.), it falls under F-listed waste codes (FO01/F002) [2].[1]

» Destruction Efficiency: The presence of the halogen requires the disposal facility to maintain
specific thermal destruction capabilities to minimize the formation of Products of Incomplete
Combustion (PICs).[1]

Final Disposition: The only acceptable final disposal method is High-Temperature Incineration
at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

References
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System: Identification and Listing of Hazardous Waste; Halogenated Organic Compounds.[1]
40 CFR Part 268 Appendix III.[1] Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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